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Compound of Interest

Compound Name: 2',6'-Difluoroacetophenone

Cat. No.: B084162 Get Quote

A Technical Guide for Researchers and Drug Development Professionals

This guide provides an in-depth overview of commercial suppliers for 2',6'-
Difluoroacetophenone (CAS No: 13670-99-0) with a minimum purity of 97%. It is intended for

researchers, scientists, and professionals in drug development who require this chemical

intermediate for their work. The document outlines key specifications from various suppliers,

details experimental protocols for purity verification, and discusses potential impurities.

Commercial Supplier Overview
2',6'-Difluoroacetophenone is a key building block in various synthetic pathways due to the

directing and activating effects of its fluorine substituents. Several chemical suppliers offer this

reagent at a purity of 97% or higher. The following table summarizes the offerings from

prominent commercial vendors.
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Supplier
Product
Number
(Example)

Purity
Available
Quantities
(Examples)

Additional
Information

Sigma-Aldrich

(Merck)
232890 97% -

Product is listed

as discontinued,

but historical

data is available.

[1]

Thermo Scientific

Chemicals (Alfa

Aesar)

A10220.06,

A10220.14
98% 5 g, 25 g

Formerly part of

the Alfa Aesar

portfolio.

TCI America D3559 >98.0% (GC) 5 g, 25 g -

Acros Organics

(Fisher Scientific)
214290050 98% -

Country of origin

listed as

Belgium.[2]

Quality Control and Purity Verification
Ensuring the purity of starting materials is critical in research and drug development. While

suppliers provide a Certificate of Analysis (CoA), independent verification is often necessary.

Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are the

most common methods for assessing the purity of aromatic ketones like 2',6'-
Difluoroacetophenone.

Potential Impurities
Knowledge of the synthetic route can help predict potential impurities. A common synthesis for

2',6'-Difluoroacetophenone involves the Friedel-Crafts acylation of 1,3-difluorobenzene with

acetic anhydride or acetyl chloride. Based on this, potential impurities could include:

Starting Materials: Unreacted 1,3-difluorobenzene and acetic anhydride/acetyl chloride.

Isomeric Byproducts: Other isomers of difluoroacetophenone (e.g., 2',4'-

difluoroacetophenone) may form depending on the reaction conditions.
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Solvent Residues: Residual solvents from the reaction and purification process (e.g.,

dichloromethane, tetrahydrofuran).

Experimental Protocol: Purity Determination by Gas
Chromatography (GC)
This protocol is a general guideline and may require optimization.

Objective: To determine the purity of 2',6'-Difluoroacetophenone and identify any volatile

impurities.

Instrumentation:

Gas chromatograph with a Flame Ionization Detector (FID).

Capillary column: A non-polar or weakly polar column, such as a 5% phenyl

methylpolysiloxane column (e.g., HP-5 or equivalent), is suitable for separating aromatic

compounds.

GC Conditions (Example):

Column: 30 m x 0.32 mm ID, 0.25 µm film thickness.

Carrier Gas: Helium or Nitrogen.

Injector Temperature: 250 °C.

Detector Temperature: 280 °C.

Oven Temperature Program:

Initial temperature: 100 °C, hold for 2 minutes.

Ramp: 10 °C/min to 200 °C, hold for 5 minutes.

Injection Volume: 1 µL.

Split Ratio: 50:1.
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Sample Preparation:

Prepare a stock solution of 2',6'-Difluoroacetophenone in a suitable solvent (e.g., acetone

or dichloromethane) at a concentration of approximately 1 mg/mL.

Further dilute the stock solution if necessary to fall within the linear range of the detector.

Procedure:

Inject the prepared sample into the GC system.

Record the chromatogram.

The purity is calculated based on the area percent of the main peak corresponding to 2',6'-
Difluoroacetophenone relative to the total area of all peaks.

Experimental Protocol: Purity Determination by High-
Performance Liquid Chromatography (HPLC)
This protocol provides a general method for HPLC analysis and may need to be adapted.

Objective: To quantify the purity of 2',6'-Difluoroacetophenone.

Instrumentation:

HPLC system with a UV detector.

Reverse-phase C18 column.

HPLC Conditions (Example):

Column: C18, 4.6 x 150 mm, 5 µm particle size.

Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 60:40 v/v). The

mobile phase composition may require optimization.

Flow Rate: 1.0 mL/min.
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Column Temperature: 30 °C.

Detection Wavelength: 245 nm.

Injection Volume: 10 µL.

Sample Preparation:

Dissolve a precisely weighed amount of 2',6'-Difluoroacetophenone in the mobile phase to

create a stock solution of known concentration (e.g., 0.1 mg/mL).

Filter the sample through a 0.45 µm syringe filter before injection.

Procedure:

Inject the sample onto the HPLC system.

Record the chromatogram.

Calculate the purity based on the area percent of the peak for 2',6'-Difluoroacetophenone.

Workflow and Logical Relationships
The following diagrams illustrate the general workflow for procuring and verifying the quality of

a chemical reagent, as well as a simplified representation of a potential signaling pathway

study where 2',6'-difluoroacetophenone could be a precursor to a synthesized inhibitor.
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Figure 1. Procurement and Quality Control Workflow for Chemical Reagents.
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Figure 2. Conceptual Use in a Drug Discovery Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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